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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Lanthanum-138 (138La), with a primary focus on its half-life. The document details the decay
scheme, summarizes key quantitative data, and outlines the experimental methodology for the
determination of its half-life using gamma-ray spectrometry. This information is critical for
researchers in geochronology, nuclear physics, and for professionals in drug development
where precise characterization of radioactive isotopes is paramount.

Introduction to Lanthanum-138

Lanthanum-138 is a naturally occurring, primordial radionuclide with a very long half-life. It is
one of the two naturally occurring isotopes of lanthanum, with the other being the stable
isotope 13°La. Due to its extremely slow decay rate, the activity of 138La is very low, making its
detection and quantification challenging.

Decay Properties of Lanthanum-138

Lanthanum-138 undergoes a branched decay, transforming into two different stable daughter
isotopes through two distinct decay modes: electron capture and beta-minus (3~) decay.[1][2]

[3]141[5]

o Electron Capture (EC): Approximately 66.4% of 138La atoms decay via electron capture.[6] In
this process, the nucleus captures an inner atomic electron, converting a proton into a
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neutron. This results in the formation of Barium-138 (13¥Ba) and the emission of a gamma-ray
with an energy of 1435.8 keV.[1][5][6]

e Beta-Minus (™) Decay: The remaining 33.6% of 138La atoms undergo 3~ decay.[6] In this
mode, a neutron is converted into a proton, with the emission of an electron (beta particle)
and an antineutrino. This decay path leads to the formation of Cerium-138 (138Ce) and is
accompanied by the emission of a 788.7 keV gamma-ray.[1][5][6]

The long half-life of 138La, combined with its decay to stable daughter products, forms the basis
of the La-Ce geochronometer, a valuable tool for dating ancient geological formations.[3]

Quantitative Data Summary

The decay characteristics of Lanthanum-138 are summarized in the table below. The half-life
values are a consensus from various experimental measurements.
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Parameter Value Reference
Half-Life (T1/2) (1.02 £ 0.01) x 10*t years [2]

1.03 x 10! years [7]

1.05 x 10 years [41[5]

1.06 x 10 years [31[8]

Decay Constant (A) 2.1534 x 1071° s~ [9]

Natural Abundance 0.089% [7]

Decay Modes & Branching

Ratios
Electron Capture (EC) ~66.4% [6]
Beta-Minus (3~) Decay ~33.6% [6]

Daughter Isotopes

138B3 (from EC) Stable [1][5]

138Ce (from B-) Stable [11[5]

Major Gamma-Ray Emissions

From EC decay 1435.8 keV [1][5]I6]

From - decay 788.7 keV [11[5][6]

Experimental Determination of the Half-Life

The extremely long half-life of 138La makes its determination challenging. The primary and most
direct method employed is high-resolution gamma-ray spectrometry. This technique involves
the precise measurement of the activity of a known quantity of 138La.

Generalized Experimental Protocol: Gamma-Ray
Spectrometry
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The following protocol is a generalized procedure based on established methods for the
radiometric analysis of long-lived radionuclides. Specific details may vary based on the exact
equipment and calibration standards used.

4.1.1. Sample Preparation

e Source Material: A known mass of a high-purity lanthanum compound, such as lanthanum
nitrate (La(NOs)3) or lanthanum oxide (Laz0s), is used. The chemical purity is crucial to avoid
interfering gamma-ray emissions from other radioactive isotopes.

e Aqueous Solution: For a homogeneous sample geometry, the lanthanum compound is
dissolved in deionized water to create a solution of known concentration.

o Sample Container: The solution is transferred to a well-defined and calibrated counting
geometry, such as a Marinelli beaker or a cylindrical vial, for which the detector efficiency
has been characterized. The container is sealed to prevent any loss of material.

4.1.2. Detector and Shielding

o Detector: A high-purity germanium (HPGe) detector with high efficiency and excellent energy
resolution is required to distinguish the 788.7 keV and 1435.8 keV gamma-ray peaks of 138La
from background radiation.

o Shielding: The detector is housed in a low-background shield, typically made of lead, to
minimize the contribution of cosmic rays and naturally occurring radioactive materials in the
surrounding environment to the measured spectrum.

4.1.3. Detector Efficiency Calibration

o Calibration Sources: The absolute full-energy peak efficiency of the HPGe detector for the
specific sample geometry is determined using calibrated radioactive sources. These sources
should emit gamma-rays with energies that bracket the energies of the 13¥La gamma-rays.
Commonly used calibration standards include *>2Eu and 33Ba.

» Efficiency Curve: A calibration curve of efficiency versus energy is generated by fitting a
mathematical function to the measured efficiencies at the known energies of the calibration
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sources. This curve is then used to interpolate the detector efficiency at 788.7 keV and
1435.8 keV.

e Volume Source Correction: Since the lanthanum solution is a voluminous source, corrections
for the geometry and self-attenuation of the gamma-rays within the sample matrix must be
applied. This can be achieved through mathematical modeling or by using a calibration
source with the same geometry and a matrix of similar density.

4.1.4. Data Acquisition

e Long Counting Times: Due to the low specific activity of 138La, the gamma-ray spectrum of
the lanthanum sample is acquired for an extended period, often several days to weeks, to
obtain statistically significant counts in the full-energy peaks.

e Background Measurement: A background spectrum is acquired for a similar duration with an
empty, identical sample container to identify and quantify the background radiation in the
vicinity of the detector.

4.1.5. Data Analysis and Half-Life Calculation

o Peak Area Determination: The net count rate (counts per second) in the 788.7 keV and
1435.8 keV full-energy peaks is determined from the sample's gamma-ray spectrum after
subtracting the background spectrum.

 Activity Calculation: The activity (A) of 138La in the sample is calculated for each gamma-ray
peak using the following formula:

A=C/(e*ly)

where:

o

C is the net count rate (counts/s)

[¢]

€ is the absolute detector efficiency at the gamma-ray energy

o

ly is the gamma-ray emission probability (branching ratio)
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 Calculation of the Number of 138La Atoms: The number of 138La atoms (N) in the sample is
calculated based on the known mass of the lanthanum compound, its chemical formula, the
natural abundance of 138La (0.089%), and Avogadro's number.

o Half-Life Determination: The half-life (T1/2) is then calculated from the fundamental
radioactive decay equation:

A=AN=(In(2) / T1/2) * N
Rearranging for the half-life gives:
Ti2=(In(2) *N) /A

Visualizations
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Caption: Decay pathways of Lanthanum-138.

Experimental Workflow for Half-Life Determination
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Workflow for 138La Half-Life Determination by Gamma Spectrometry
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Caption: Experimental workflow for 138La half-life measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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